2-Amino-3,6-difluorobenzoic acid
Overview
Description
“2-Amino-3,6-difluorobenzoic acid” is a chemical compound with the CAS Number: 825654-54-4 . It has a molecular weight of 173.12 . The IUPAC name for this compound is 2-amino-3,6-difluorobenzoic acid . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “2-Amino-3,6-difluorobenzoic acid” is 1S/C7H5F2NO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,10H2,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“2-Amino-3,6-difluorobenzoic acid” is a powder at room temperature . The compound is shipped at normal temperatures .
Scientific Research Applications
Spectroscopy and Computational Studies
- FT-Raman and FT-IR Spectroscopy : A study by Sundaraganesan et al. (2007) involved the recording of Fourier transform Raman (FT-Raman) and Fourier transform infrared (FT-IR) spectra of 2-amino-4,5-difluorobenzoic acid. This study included the calculation of equilibrium geometry, vibrational frequencies, infrared intensities, Raman scattering activities, and thermodynamic functions using HF and B3LYP methods. This research contributes to the understanding of the molecular structure and properties of aminofluorobenzoic acids, including 2-amino-3,6-difluorobenzoic acid variants (Sundaraganesan, Ilakiamani, & Dominic Joshua, 2007).
Chemical Synthesis and Reactions
- Organic Syntheses : The work of Kollmar et al. (2003) on 2-Amino-3-fluorobenzoic acid is relevant, demonstrating the synthesis of related compounds and exploring their reactivity. This research provides insights into the synthesis and potential applications of fluorinated benzoic acids, including those similar to 2-amino-3,6-difluorobenzoic acid (Kollmar, Parlitz, Oevers, & Helmchen, 2003).
Pharmaceutical Research and Peptide Synthesis
- Ribosomal Elongation of Amino Acids : A study by Katoh and Suga (2020) reported the successful incorporation of aminobenzoic acid derivatives, similar to 2-amino-3,6-difluorobenzoic acid, in peptide chains using a reconstituted translation system. This indicates the potential use of such compounds in the synthesis of peptides with novel properties (Katoh & Suga, 2020).
Analytical Chemistry and Glycan Analysis
- MALDI-MS Glycan Analysis : Hronowski et al. (2020) discussed using 2-aminobenzoic acid, a compound structurally similar to 2-amino-3,6-difluorobenzoic acid, for labeling N-glycans in MALDI-MS analysis. This suggests potential uses of similar aminobenzoic acids in analytical chemistry, particularly in glycan profiling and analysis (Hronowski, Wang, Sosic, & Wei, 2020).
Safety and Hazards
properties
IUPAC Name |
2-amino-3,6-difluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2NO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQDLZADADYUWLA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)C(=O)O)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00591943 |
Source
|
| Record name | 2-Amino-3,6-difluorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00591943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3,6-difluorobenzoic acid | |
CAS RN |
825654-54-4 |
Source
|
| Record name | 2-Amino-3,6-difluorobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=825654-54-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-3,6-difluorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00591943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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